3-Bromo-5-fluoro-2-hydroxybenzonitrile
Overview
Description
“3-Bromo-5-fluoro-2-hydroxybenzonitrile” is a chemical compound with the molecular formula C7H3BrFNO . It has a molecular weight of 216.01 g/mol .
Molecular Structure Analysis
The molecular structure of “3-Bromo-5-fluoro-2-hydroxybenzonitrile” consists of a benzene ring substituted with a bromine atom, a fluorine atom, a hydroxyl group, and a nitrile group .Physical And Chemical Properties Analysis
“3-Bromo-5-fluoro-2-hydroxybenzonitrile” has a molecular weight of 216.01 g/mol . It has a topological polar surface area of 44 Ų . The compound is solid at room temperature .Scientific Research Applications
Pharmaceutical Research
3-Bromo-5-fluoro-2-hydroxybenzonitrile is used in the development of new drugs. For instance, it has been used in the synthesis of the radiotracer 3-[(18)F]fluoro-5-(2-pyridinylethynyl)benzonitrile, a promising PET imaging agent for the metabotropic glutamate subtype 5 receptor (mGluR5) .
Material Science
This compound is used in material science as a building block in crystal engineering . Its unique physical and chemical properties make it suitable for creating complex structures with specific characteristics.
Molecular Receptors
5-fluoro-3-substituted benzoxaboroles, synthesized using 2-Bromo-5-fluorobenzaldehyde, are used as molecular receptors . These receptors can bind to specific molecules, allowing them to be detected or measured.
Molecular Imprinting
The 5-fluoro-3-substituted benzoxaboroles are also used for molecular imprinting . This technique creates a “molecular memory” in a polymer structure, allowing it to selectively recognize and bind to a specific target molecule.
Dyes and Biosensors
The unique properties of 3-Bromo-5-fluoro-2-hydroxybenzonitrile make it useful in the creation of dyes and biosensors . These can be used to detect specific biological or chemical processes.
Agriculture and Industry
3-Bromo-5-fluoro-2-hydroxybenzonitrile has potential implications in various fields, including agriculture and industry. While the specific applications in these fields are not detailed in the sources, the compound’s unique properties suggest it could be used in a variety of ways.
Safety and Hazards
Mechanism of Action
Target of Action
This compound is a relatively new chemical entity and its specific biological targets are still under investigation .
Mode of Action
It is known that the bromine, fluorine, and hydroxy groups on the benzonitrile ring can potentially interact with various biological targets .
Pharmacokinetics
The compound’s bioavailability, half-life, and clearance rate are also currently unknown .
properties
IUPAC Name |
3-bromo-5-fluoro-2-hydroxybenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrFNO/c8-6-2-5(9)1-4(3-10)7(6)11/h1-2,11H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GIXOWHHWTQZRST-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1C#N)O)Br)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrFNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.01 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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![1-Azabicyclo[2.2.2]oct-2-ene-3-carboxylic acid methyl ester Hydrochloride](/img/structure/B1344714.png)
